Cas no 108233-96-1 (Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI))

• Product Name: Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
• CAS No: 108233-96-1
• Molecular Formula: C₂₁H₃₀N₄O₅
• Molecular Weight: 418.4867
• CID: 146186
• PubChem ID: 6442856

Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) Properties

Names and Identifiers

• Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
• 2-[[(E)-2-[[4-methyl-2-[2-(methylamino)propanoylamino]pentanoyl]amino]-3-phenylprop-2-enoyl]amino]acetic acid
• Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-D-leucyl)phenylalanyl)-
• 108340-87-0
• Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-L-leucyl)phenylalanyl)-
• 108233-96-1

• InChIKey： RVSWYKVEDKJSES-GZTJUZNOSA-N
• Inchi： InChI=1S/C21H30N4O5/c1-13(2)10-16(24-19(28)14(3)22-4)21(30)25-17(20(29)23-12-18(26)27)11-15-8-6-5-7-9-15/h5-9,11,13-14,16,22H,10,12H2,1-4H3,(H,23,29)(H,24,28)(H,25,30)(H,26,27)/b17-11+
• SMILES： OC(CNC(/C(/NC(C(NC(C(NC)C)=O)CC(C)C)=O)=C\C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 418.22162007g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 418.22162007g/mol
• Heavy Atom Count: 30
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 137Ų